Cas no 81176-41-2 (6'-epi-pravastatin)

6'-epi-Pravastatin is a stereoisomer of pravastatin, a well-known HMG-CoA reductase inhibitor used for cholesterol management. This compound shares structural similarities with pravastatin but exhibits distinct pharmacokinetic and metabolic properties due to its epimeric configuration at the 6' position. It serves as a valuable reference standard in analytical and pharmacological research, aiding in the study of pravastatin's stereospecific metabolism and activity. The compound is particularly useful for comparative studies to elucidate the impact of stereochemistry on drug efficacy, safety, and enzymatic interactions. Its high purity and well-characterized structure make it suitable for use in method development, quality control, and regulatory compliance testing in pharmaceutical applications.

6'-epi-pravastatin structure

Product Name:6'-epi-pravastatin

CAS No:81176-41-2

MF:C₂₃H₃₅NaO₇

MW:446.509578943253

CID:834960

PubChem ID:42630641

Update Time:2025-06-08

6'-epi-pravastatin Chemical and Physical Properties

Names and Identifiers

- 6'-epi-pravastatin
- 6-epi Pravastatin Sodium Salt Discontinued
- 6'-EPI PRAVASTATIN
- 6-epi Pravastatin So
- 6-EPI PRAVASTATIN, SODIUM SALT
- sodium,(3R,5R)-7-[(1S,2S,6R,8S,8aR)-6-hydroxy-2-methyl-8-[(2S)-2-methylbutanoyl]oxy-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
- (βR,δR,1S,2S,6R,8S,8aR)-1,2,6,7,8,8a-Hexahydro-β,δ,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-1-naphthaleneheptanoic acid monosodium salt
- 6-epi-Pravastatin sodium salt
- K4A67XJY6V
- SQ-31360
- 6-Epi pravastatin,sodium salt
- sodium;(3R,5R)-7-[(1S,2S,6R,8S,8aR)-6-hydroxy-2-methyl-8-[(2S)-2-methylbutanoyl]oxy-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
- Q27281944
- 6-epi Pravastatin Sodium Salt
- CHEMBL4076715
- 6-epi Pravastatin, Sodium Salt Discontinued
- 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-beta,delta,6-trihydroxy-2-methyl-8-((2S)-2-methyl-1-oxobutoxy)-, sodium salt (1:1), (betaR,deltaR,1S,2S,6R,8S,8aR)-
- 1-NAPHTHALENEHEPTANOIC ACID, 1,2,6,7,8,8A-HEXAHYDRO-.BETA.,.DELTA.,6-TRIHYDROXY-2-METHYL-8-((2S)-2-METHYL-1-OXOBUTOXY)-, SODIUM SALT (1:1), (.BETA.R,.DELTA.R,1S,2S,6R,8S,8AR)-
- 81176-41-2
- 6-epi-Pravastatin sodium
- UNII-K4A67XJY6V
- Inchi： 1S/C23H36O7.Na/c1-4-13(2)23(29)30-20-11-17(25)9-15-6-5-14(3)19(22(15)20)8-7-16(24)10-18(26)12-21(27)28;/h5-6,9,13-14,16-20,22,24-26H,4,7-8,10-12H2,1-3H3,(H,27,28);/q;+1/p-1/t13-,14-,16+,17-,18+,19-,20-,22-;/m0./s1
- InChI Key： VWBQYTRBTXKKOG-QUJYXMMOSA-M
- SMILES： [Na+].O(C([C@@H](C)CC)=O)[C@H]1C[C@H](C=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)[O-])O)O)[C@@H]12)O

Computed Properties

Exact Mass: 446.22804773g/mol
Monoisotopic Mass: 446.22804773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 11
Complexity: 662
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 127Å²

6'-epi-pravastatin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

6'-epi-pravastatin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1554228-20MG	Pravastatin Related Compound B	81176-41-2	20mg	¥10636.77	2023-09-06
Biosynth	IE34975-5 mg	6-Epi pravastatin sodium salt	81176-41-2	5mg	$1,507.00	2023-01-04
Biosynth	IE34975-10 mg	6-Epi pravastatin sodium salt	81176-41-2	10mg	$2,310.00	2023-01-04
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1554228-20MG		81176-41-2	20MG	￥10636.77	2023-04-13
A2B Chem LLC	AH52859-1mg	6-EPI PRAVASTATIN, SODIUM SALT	81176-41-2	1mg	$1207.00	2024-04-19
A2B Chem LLC	AH52859-5mg	6-EPI PRAVASTATIN, SODIUM SALT	81176-41-2	5mg	$2925.00	2024-04-19
1PlusChem	1P00G5IZ-20mg	6-EPI PRAVASTATIN, SODIUM SALT	81176-41-2	20mg	$1029.00	2025-02-27